Cas no 14227-87-3 (2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride)

• Product Name: 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride
• CAS No: 14227-87-3
• MF: C₁₄H₁₉ClO₉
• MW: 366.748264551163
• CID: 120250
• PubChem ID: 9976196
• Update Time: 2025-06-12

2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranosyl Chloride
• 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSYL CHLORIDE
• 2,3,4,6-Tetra-O-acet
• 2,3,4,6-TETRA-O-ACETYL-Α-D-GALACTOPYRANOSYL CHLORIDE,WHITE SOLID
• a-D-Galactopyranosyl chloride,2,3,4,6-tetraacetate
• [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-methylsulfonylsulfanylethylcarbamoylamino)oxan-2-yl]methyl acetate
• Acetchlor-alpha-D-galactose
• ACETOCHLORO-ALPHA-D-GALACTOSE
• alpha-D-Galactopyranosyl chloride tetraacetate
• α-D-Galactopyranosyl Chloride, 2,3,4,6-Tetraacetate
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl chloride
• 1-CHLORO-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GALACTOPYRANOSE
• 14227-87-3
• [(2R,3S,4S,5R,6R)-3,4,5-triacetyloxy-6-chlorooxan-2-yl]methyl acetate
• (2R,3S,4S,5R,6R)-2-(Acetoxymethyl)-6-chlorotetrahydro-2H-pyran-3,4,5-triyl triacetate
• SCHEMBL7153026
• J-007631
• I+/--D-Galactopyranosyl chloride, tetraacetate
• MFCD00190700
• 2,3,4,6-Tetra-O-acetyl-a-D-galactopyranosyl Chloride

• Inchi： 1S/C14H19ClO9/c1-6(16)20-5-10-11(21-7(2)17)12(22-8(3)18)13(14(15)24-10)23-9(4)19/h10-14H,5H2,1-4H3/t10-,11+,12+,13-,14+/m1/s1
• InChI Key： BYWPSIUIJNAJDV-HTOAHKCRSA-N
• SMILES： Cl[C@@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 366.07200
• Monoisotopic Mass: 366.0717599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.43000
• LogP: 0.30830